3-Chloro-4-nitrophenol

• IUPAC Name: 3-chloro-4-nitrophenol
• InChI: InChI=1S/C6H4ClNO3/c7-5-3-4(9)1-2-6(5)8(10)11/h1-3,9H
• InChI Key: DKTRZBWXGOPYIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)Cl)[N+](=O)[O-]
• Molecular Formula: C6H4ClNO3
• DSSTOX Substance ID: DTXSID3075416
• Molecular Weight: 173.55 g/mol
• CAS No.: 491-11-2

Description

3-Chloro-4-nitrophenol is an organic compound with the molecular formula C6H4ClNO3. It is a yellow crystalline solid with a melting point of approximately 81-84 degrees Celsius . This compound is widely used as an important building block in the synthesis of dyes, drugs, explosives, and pesticides .

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Chloro-4-nitrophenol can be synthesized through various methods, including nucleophilic aromatic substitution. One common method involves the nitration of 3-chlorophenol using nitric acid and sulfuric acid as reagents . The reaction typically proceeds under controlled temperature conditions to ensure the selective formation of the nitro group at the para position relative to the hydroxyl group.

Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale nitration processes. The reaction conditions are optimized to maximize yield and purity, with careful control of temperature, concentration, and reaction time. The product is then purified through recrystallization or other suitable methods to obtain the desired quality .

Chemical Reactions Analysis

Types of Reactions: 3-Chloro-4-nitrophenol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding quinones.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic aromatic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are commonly used.

Substitution: Nucleophiles such as hydroxide ions or amines can be used under basic conditions.

Major Products Formed:

Oxidation: Formation of quinones.

Reduction: Formation of 3-chloro-4-aminophenol.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Chloro-4-nitrophenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules, including dyes and pharmaceuticals.

Biology: The compound is studied for its potential biological activities and interactions with enzymes and proteins.

Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of medicinal compounds.

Industry: It is used in the production of pesticides and explosives, as well as in the development of new materials.

Mechanism of Action

The mechanism of action of 3-chloro-4-nitrophenol involves its interaction with various molecular targets and pathways. For example, in biological systems, it can undergo enzymatic reduction to form reactive intermediates that interact with cellular components. The nitro group can be reduced to an amino group, which can then participate in further biochemical reactions .

Comparison with Similar Compounds

• 2-Chloro-4-nitrophenol
• 4-Chloro-2-nitrophenol
• 2,6-Dichloro-4-nitrophenol
• 2-Chloro-5-nitrophenol

Comparison: 3-Chloro-4-nitrophenol is unique due to its specific substitution pattern, which influences its reactivity and applications. Compared to other chloronitrophenols, it has distinct chemical properties and reactivity profiles, making it suitable for specific synthetic and industrial applications .

Synthesis routes and methods I

Procedure details

Synthesis of 1-(tert-butoxycarbonyl)-7 chloro-5 methoxy-1H-indol-2-yl boronic acid is shown in Scheme 4. Meta-chlorophenol is nitrated with fuming nitric acid in acetic acid to yield 4-nitro-3-chlorophenol, compound 4-2. The phenol is methylated with dimethylsulfate and potassium carbonate in ethanol, producing compound 4-3, which is treated with vinyl Grignard reagent and cyclized to form the indole, compound 4-4. Compound 4-4 is protected with Boc and then treated with lithium diispropylamide and triisopropylborate to produce the protected substituted boronic acid 4-6.

Synthesis routes and methods II

Procedure details

Concentrated nitric acid (10 ml) in acetic acid (30 ml) was added dropwise to a cooled solution of 3-chlorophenol (10 g) in acetic acid (10 ml). After 1 hour at -5°, the mixture was poured onto ice, extracted with ether, dried over sodium sulfate and evaporated. The residue was then pun fled by column chromatography eluting with hexane-ethyl acetate (85:15) to give the title compound (9 g). M.p. 120°.

Customer Q & A

Q1: What is the role of 3-chloro-4-nitrophenol in the synthesis of banana-shaped molecules for liquid crystal studies?

A1: this compound serves as a starting material in the synthesis of the target banana-shaped molecule, PBCOB []. It first undergoes a substitution reaction with 1-bromooctane. This modified intermediate then reacts further, ultimately leading to the formation of PBCOB through a Schiff’s base condensation reaction.

Q2: Why is the synthesis of PBCOB relevant to liquid crystal research?

A2: PBCOB is a "banana-shaped" molecule, also known as a bent-core mesogen. These molecules exhibit unique self-assembling properties and can form various liquid crystalline phases, including the smectic phase mentioned in the abstract []. Understanding how structural modifications, like the ones derived from this compound, influence the formation of these phases is crucial for developing new materials with tailored liquid crystal properties. These materials have applications in displays, sensors, and other advanced technologies.